Cas no 1301739-76-3 (2,3,4-Trichloro-6-(trifluoromethyl)aniline)

• Product Name: 2,3,4-Trichloro-6-(trifluoromethyl)aniline
• CAS No: 1301739-76-3
• MF: C₇H₃Cl₃F₃N
• MW: 264.459629297256
• MDL: MFCD29066005
• CID: 5188092
• Update Time: 2026-03-05

2,3,4-Trichloro-6-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Trichloro-6-(trifluoromethyl)aniline
• Benzenamine, 2,3,4-trichloro-6-(trifluoromethyl)-

• MDL： MFCD29066005
• Inchi： 1S/C7H3Cl3F3N/c8-3-1-2(7(11,12)13)6(14)5(10)4(3)9/h1H,14H2
• InChI Key： MVQPOBBHJIRBSA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(F)(F)F)=C1N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 211
• XLogP3: 4
• Topological Polar Surface Area: 26

Additional information on 2,3,4-Trichloro-6-(trifluoromethyl)aniline

Professional Introduction to 2,3,4-Trichloro-6-(trifluoromethyl)aniline (CAS No: 1301739-76-3)

2,3,4-Trichloro-6-(trifluoromethyl)aniline, with the chemical formula C₆H₂Cl₃F₃N, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated anilines, which are widely recognized for their versatile applications in synthetic chemistry and medicinal chemistry. The presence of multiple chlorine and trifluoromethyl substituents enhances its reactivity and makes it a valuable intermediate in the synthesis of various biologically active molecules.

The structural features of 2,3,4-Trichloro-6-(trifluoromethyl)aniline contribute to its unique chemical properties. The chlorine atoms at the 2, 3, and 4 positions introduce electron-withdrawing effects, which can influence the electronic distribution across the aromatic ring. Additionally, the trifluoromethyl group at the 6-position further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

In recent years, there has been growing interest in halogenated anilines due to their role as key intermediates in the synthesis of pharmaceuticals. For instance, researchers have explored the use of 2,3,4-Trichloro-6-(trifluoromethyl)aniline in the development of novel antimicrobial agents. The compound's ability to undergo selective functionalization has allowed scientists to design molecules with enhanced efficacy against resistant bacterial strains. This has been particularly relevant in the context of rising antibiotic resistance globally.

The agrochemical industry has also benefited from the applications of 2,3,4-Trichloro-6-(trifluoromethyl)aniline. Its derivatives have been investigated as potential herbicides and fungicides. The halogenated aromatic ring provides a scaffold that can be modified to target specific enzymatic pathways in pests and weeds. Such modifications have led to the discovery of compounds with improved selectivity and reduced environmental impact.

From a synthetic chemistry perspective, 2,3,4-Trichloro-6-(trifluoromethyl)aniline serves as a versatile building block for more complex molecules. Its reactivity allows for the introduction of various functional groups through nucleophilic aromatic substitution (SNAr) or metal-catalyzed cross-coupling reactions. These transformations have been utilized in the construction of heterocyclic compounds, which are prevalent in many pharmacologically active agents.

The pharmaceutical industry has leveraged the properties of 2,3,4-Trichloro-6-(trifluoromethyl)aniline in several drug discovery programs. For example, researchers have synthesized analogs of this compound as kinase inhibitors. The chlorine and trifluoromethyl groups can interact with specific residues in protein targets, modulating their activity. This has led to promising candidates for treating diseases such as cancer and inflammatory disorders.

In conclusion, 2,3,4-Trichloro-6-(trifluoromethyl)aniline (CAS No: 1301739-76-3) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules. The ongoing research into its derivatives continues to uncover new possibilities for developing innovative treatments and agricultural solutions.